Cas no 2228168-71-4 (tert-butyl N-{4-hydroxy-3-(piperazin-1-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-hydroxy-3-(piperazin-1-yl)methylphenyl}carbamate
• CAS No: 2228168-71-4
• MF: C₁₆H₂₅N₃O₃
• MW: 307.38800406456
• CID: 6422195
• PubChem ID: 165622798
• Update Time: 2025-05-20

tert-butyl N-{4-hydroxy-3-(piperazin-1-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-hydroxy-3-(piperazin-1-yl)methylphenyl}carbamate
• 2228168-71-4
• EN300-1871223
• tert-butyl N-{4-hydroxy-3-[(piperazin-1-yl)methyl]phenyl}carbamate

• Inchi： 1S/C16H25N3O3/c1-16(2,3)22-15(21)18-13-4-5-14(20)12(10-13)11-19-8-6-17-7-9-19/h4-5,10,17,20H,6-9,11H2,1-3H3,(H,18,21)
• InChI Key： FANBDZFSQAYCEW-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)CN1CCNCC1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.18959167g/mol
• Monoisotopic Mass: 307.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.8Ų

Additional information on tert-butyl N-{4-hydroxy-3-(piperazin-1-yl)methylphenyl}carbamate

Recent Advances in the Study of tert-butyl N-{4-hydroxy-3-(piperazin-1-yl)methylphenyl}carbamate (CAS: 2228168-71-4)

The compound tert-butyl N-{4-hydroxy-3-(piperazin-1-yl)methylphenyl}carbamate (CAS: 2228168-71-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a carbamate group with a piperazine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of interest is the role of this compound in modulating biological pathways. Researchers have identified its ability to interact with specific protein targets, making it a candidate for the development of novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-{4-hydroxy-3-(piperazin-1-yl)methylphenyl}carbamate exhibit potent inhibitory effects on certain enzymes involved in inflammatory responses. This finding opens new avenues for the treatment of chronic inflammatory diseases.

In addition to its pharmacological properties, the synthetic accessibility of this compound has been a focal point of recent research. A team from the University of Cambridge recently reported an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This advancement is critical for facilitating further preclinical and clinical studies, ensuring a steady supply of the compound for research purposes.

Another noteworthy development is the exploration of this compound's potential in oncology. Preliminary in vitro studies have shown that it can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. Researchers are now investigating the underlying mechanisms, with a focus on its interaction with cellular signaling pathways. These findings were highlighted in a 2024 paper in the journal Bioorganic & Medicinal Chemistry Letters.

Despite these promising results, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Recent efforts have been directed toward structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative studies between academic institutions and pharmaceutical companies are underway to address these issues.

In conclusion, tert-butyl N-{4-hydroxy-3-(piperazin-1-yl)methylphenyl}carbamate (CAS: 2228168-71-4) represents a versatile and promising scaffold in drug discovery. Its diverse biological activities and synthetic tractability make it a valuable candidate for further investigation. Continued research efforts are expected to yield more insights into its therapeutic potential and pave the way for the development of novel treatments for various diseases.